Cas no 1704067-46-8 ((3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid)
(3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3,5-dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid
- AM88308
- (3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid
-
- MDL: MFCD28400280
- Inchi: 1S/C12H18BNO5S/c1-9-7-11(13(15)16)8-10(2)12(9)20(17,18)14-3-5-19-6-4-14/h7-8,15-16H,3-6H2,1-2H3
- InChI Key: DPWCNHDAUCGNNQ-UHFFFAOYSA-N
- SMILES: S(C1C(C)=CC(B(O)O)=CC=1C)(N1CCOCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 406
- Topological Polar Surface Area: 95.4
(3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM211245-1g |
(3,5-dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid |
1704067-46-8 | 95+% | 1g |
$767 | 2021-08-04 | |
| TRC | D011108-250mg |
(3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid |
1704067-46-8 | 250mg |
$ 445.00 | 2022-06-06 | ||
| TRC | D011108-500mg |
(3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid |
1704067-46-8 | 500mg |
$ 745.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D855963-1g |
(3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid |
1704067-46-8 | 98% | 1g |
¥3,785.40 | 2022-01-12 | |
| Chemenu | CM211245-1g |
(3,5-dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid |
1704067-46-8 | 95%+ | 1g |
$760 | 2023-01-09 | |
| Matrix Scientific | 149863-1g |
(3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid, 95% |
1704067-46-8 | 95% | 1g |
$683.00 | 2023-09-10 | |
| Matrix Scientific | 149863-5g |
(3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid, 95% |
1704067-46-8 | 95% | 5g |
$1432.00 | 2023-09-10 | |
| eNovation Chemicals LLC | D626311-500mg |
(3,5-dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid |
1704067-46-8 | 97% | 500mg |
$239 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539547-250mg |
(3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid |
1704067-46-8 | 98% | 250mg |
¥3158 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539547-1g |
(3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid |
1704067-46-8 | 98% | 1g |
¥6240 | 2023-04-15 |
(3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on (3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid
Introduction to (3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid (CAS No. 1704067-46-8)
(3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid (CAS No. 1704067-46-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique structural features, which include a morpholinosulfonyl group and a boronic acid moiety. These functional groups endow the compound with a range of chemical properties that make it an attractive candidate for various applications, particularly in the development of new pharmaceuticals and materials.
The morpholinosulfonyl group in (3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid is known for its electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This group has been extensively studied in the context of drug design, where it can modulate the pharmacokinetic and pharmacodynamic properties of potential therapeutic agents. The boronic acid moiety, on the other hand, is a well-known functional group in organic synthesis, often used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds. This reactivity makes (3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid a valuable building block in the synthesis of complex organic molecules.
Recent research has highlighted the potential of (3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid in various applications. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of novel antiviral agents. The researchers found that the morpholinosulfonyl group enhanced the antiviral activity of the resulting compounds, while the boronic acid moiety facilitated their synthesis through efficient coupling reactions. This dual functionality underscores the compound's versatility and potential in drug discovery.
In addition to its applications in medicinal chemistry, (3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid has also been investigated for its use in materials science. A study published in Advanced Materials reported the development of new polymer-based materials using this compound as a monomer. The researchers demonstrated that the boronic acid group could be used to introduce cross-linking sites into the polymer network, resulting in materials with improved mechanical properties and thermal stability. These findings suggest that (3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid could have significant implications for the design of advanced materials with tailored properties.
The synthesis of (3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid typically involves several steps. One common approach is to start with 3,5-dimethylbenzenesulfonamide and react it with morpholine to form the morpholinosulfonyl derivative. Subsequent conversion to the boronic acid can be achieved through various methods, such as treatment with borane-tetrahydrofuran complex followed by hydrolysis. The purity and yield of the final product are crucial for its successful application in both research and industrial settings.
In terms of safety and handling, it is important to note that while (3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.
The future prospects for (3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical properties and potential benefits in various fields. As more studies are conducted and new findings are reported, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in organic synthesis and medicinal chemistry.
1704067-46-8 ((3,5-Dimethyl-4-(morpholinosulfonyl)phenyl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)